4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H11N3O4S/c1-22-11-5-2-9(3-6-11)14(19)17-15-16-12-7-4-10(18(20)21)8-13(12)23-15/h2-8H,1H3,(H,16,17,19)
• InChI Key: JROOTMNGIBMXKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide, also known as MNBB, is a chemical compound that belongs to the family of benzothiazoles. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide involves its selective binding to the glycine site of the NMDA receptor, which enhances the activity of the receptor. This leads to an increase in the release of neurotransmitters such as glutamate and acetylcholine, which are involved in synaptic plasticity and memory formation. 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide also modulates the activity of other neurotransmitter systems, including the cholinergic and dopaminergic systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to enhance learning and memory, improve cognitive function, and reduce anxiety and depression-like behaviors. 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects. These properties make 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide a promising compound for the development of new drugs for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has several advantages for use in lab experiments. It is a highly selective compound that binds selectively to the glycine site of the NMDA receptor, which makes it a useful tool for studying the role of this receptor in synaptic plasticity and memory formation. 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is also relatively stable and has a long half-life, which allows for prolonged exposure to the compound. However, 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has some limitations for use in lab experiments. Its high selectivity may limit its usefulness for studying the effects of other neurotransmitter systems, and its relatively low potency may require higher concentrations of the compound for certain experiments.

Future Directions

There are several future directions for research on 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of new drugs based on the structure of 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of interest is the study of the effects of 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide on other neurotransmitter systems, such as the serotonergic and noradrenergic systems. Additionally, further research is needed to determine the optimal dosing and administration of 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide for therapeutic use. Overall, 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is a promising compound for scientific research and has the potential to contribute to the development of new treatments for neurological disorders.

Synthesis Methods

4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzoic acid with 2-chloro-6-nitrobenzothiazole, followed by the addition of methoxyamine hydrochloride and acetic anhydride. The final product is obtained through purification by column chromatography. This synthesis method has been well-established in the literature and has been used by many researchers to obtain high-quality 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide for their experiments.

Scientific Research Applications

4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively bind to the glycine site of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has also been shown to modulate the activity of other neurotransmitter systems, including the cholinergic and dopaminergic systems. These properties make 4-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide a promising compound for the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.